Cas no 1351647-30-7 (1-(4-chlorophenyl)methyl-3-(4-hydroxyoxan-4-yl)methylurea)

• Product Name: 1-(4-chlorophenyl)methyl-3-(4-hydroxyoxan-4-yl)methylurea
• CAS No: 1351647-30-7
• MF: C₁₄H₁₉ClN₂O₃
• MW: 298.765262842178
• CID: 6057612
• PubChem ID: 56765241
• Update Time: 2025-06-15

1-(4-chlorophenyl)methyl-3-(4-hydroxyoxan-4-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)methyl-3-(4-hydroxyoxan-4-yl)methylurea
• VU0536300-1
• 1-[(4-chlorophenyl)methyl]-3-[(4-hydroxyoxan-4-yl)methyl]urea
• F6200-0973
• 1-(4-chlorobenzyl)-3-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)urea
• AKOS024537854
• 1351647-30-7

• Inchi： 1S/C14H19ClN2O3/c15-12-3-1-11(2-4-12)9-16-13(18)17-10-14(19)5-7-20-8-6-14/h1-4,19H,5-10H2,(H2,16,17,18)
• InChI Key： WDYQLLKWWIPSJK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(NCC1(CCOCC1)O)=O

Computed Properties

• Exact Mass: 298.1084202g/mol
• Monoisotopic Mass: 298.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(4-chlorophenyl)methyl-3-(4-hydroxyoxan-4-yl)methylurea

Introduction to 1-(4-chlorophenyl)methyl-3-(4-hydroxyoxan-4-yl)methylurea (CAS No. 1351647-30-7)

1-(4-chlorophenyl)methyl-3-(4-hydroxyoxan-4-yl)methylurea is a compound of significant interest in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1351647-30-7, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates both aromatic and heterocyclic moieties, which are known to contribute to its biological activity and interaction with biological targets.

The 4-chlorophenyl group in the molecule is a key feature that influences its electronic properties and reactivity. Chlorophenyl groups are frequently employed in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. In contrast, the 4-hydroxyoxan-4-yl moiety introduces a hydroxyl group into the molecular framework, which can participate in hydrogen bonding interactions. This structural element is particularly relevant in the design of molecules that require specific interactions with biological targets, such as enzymes or receptors.

The urea functional group present in 1-(4-chlorophenyl)methyl-3-(4-hydroxyoxan-4-yl)methylurea plays a crucial role in determining its pharmacological profile. Urea-based compounds are well-documented for their ability to form hydrogen bonds, which enhances their binding affinity to biological targets. The combination of these structural features makes this compound a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various disease-related pathways. The compound 1-(4-chlorophenyl)methyl-3-(4-hydroxyoxan-4-yl)methylurea has been explored as a potential inhibitor of enzymes involved in inflammatory processes. Studies have demonstrated that molecules containing the urea moiety can effectively modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation.

The hydroxyl group introduced by the 4-hydroxyoxan-4-yl moiety also contributes to the compound's potential therapeutic applications. Hydroxyl-containing compounds are known for their ability to interact with biological targets through hydrogen bonding, which can enhance binding affinity and selectivity. This property is particularly relevant in the design of molecules targeting enzymes or receptors that require precise spatial orientation for effective binding.

Efforts have been made to synthesize derivatives of 1-(4-chlorophenyl)methyl-3-(4-hydroxyoxan-4-yl)methylurea to optimize its pharmacological properties. Modifications such as varying the substitution patterns on the aromatic ring or introducing additional functional groups have been explored to enhance bioavailability and target specificity. These studies have provided valuable insights into the structure-activity relationships (SAR) of this class of compounds.

The compound's potential as an anti-inflammatory agent has been further investigated through computational modeling and experimental studies. Molecular docking simulations have been used to predict how 1-(4-chlorophenyl)methyl-3-(4-hydroxyoxan-4-yl)methylurea interacts with target proteins, providing a rational basis for designing more effective derivatives. Experimental validation through enzyme inhibition assays has confirmed the compound's ability to modulate inflammatory pathways.

The synthesis of 1-(4-chlorophenyl)methyl-3-(4-hydroxyoxan-4-yl)methylurea involves multi-step organic reactions, including condensation reactions and functional group transformations. Advanced synthetic techniques have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The synthesis route has been optimized to minimize side reactions and maximize the production of the desired product.

The pharmacokinetic properties of 1-(4-chlorophenyl)methyl-3-(4-hydroxyoxan-4-yl)methylurea have been studied to assess its potential as a drug candidate. Parameters such as absorption, distribution, metabolism, and excretion (ADME) have been evaluated using both in vitro and in vivo models. These studies have provided valuable information on how the compound behaves within biological systems, which is essential for determining its suitability for therapeutic use.

The safety profile of 1-(4-chlorophenyl)methyl-3-(4-hydroxyoxan-4-yl strong >)methylurea has also been assessed through preclinical studies. Toxicology experiments have been conducted to evaluate potential side effects and determine safe dosage ranges. These studies are crucial for ensuring that any future clinical trials can be conducted safely and effectively.

The development of novel therapeutic agents relies on a deep understanding of molecular structure-function relationships. The case of 1-(< strong >4-chlorophen yl strong >)methyl -3 - (< strong > 4 - hydro xy ox an - strong >) - methyl urea exemplifies how structural modifications can lead to significant improvements in pharmacological properties. This compound serves as a valuable tool for researchers investigating new treatments for various diseases.

In conclusion, 1-(< strong > 4 - chloro phen yl strong >)me th yl -3 - (< strong > 4 - hydro xy ox an - strong >)me th yl urea (CAS No.< strong >1351647- strong >30-7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development as a therapeutic agent. Continued research into this compound and its derivatives will likely lead to new insights into disease mechanisms and novel treatment strategies.